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Compound of Interest

Compound Name: Lancifolin C

Cat. No.: B565805 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the responsible management and disposal of chemical compounds are paramount to ensuring

a safe working environment and minimizing environmental impact. This document provides a

comprehensive guide to the proper disposal of Lancifolin C, a member of the lignan class of

compounds. Due to the absence of a specific Safety Data Sheet (SDS) for Lancifolin C, this

guide is based on general principles of chemical safety and waste management.

Chemical and Physical Properties of Lancifolin C
A summary of the known quantitative data for Lancifolin C is provided below. The limited

availability of comprehensive toxicological and environmental fate data necessitates cautious

handling and disposal procedures.[1][2]

Property Value

CAS Number 74048-71-8

Molecular Formula C₂₂H₂₈O₅

Molecular Weight 372.461 g/mol

Physical Description Powder

Purity 95% - 99%
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Step-by-Step Disposal Procedures
The following protocol outlines the recommended steps for the safe disposal of Lancifolin C,

adhering to standard laboratory safety practices.

Step 1: Waste Identification and Segregation

Identify Waste: All materials that have come into contact with Lancifolin C should be

considered chemical waste. This includes any unused or excess product, contaminated

personal protective equipment (PPE) such as gloves and lab coats, and any labware (e.g.,

pipette tips, vials, and containers).

Segregate Waste Streams: It is crucial to segregate Lancifolin C waste from other

laboratory waste streams. Maintain separate, clearly labeled containers for solid and liquid

waste to prevent accidental mixing and potential chemical reactions.

Step 2: Containerization and Labeling

Select Appropriate Containers: Use containers that are chemically resistant and leak-proof.

The material of the container should be compatible with Lancifolin C and any solvents that

may have been used.

Label Containers Clearly: Each waste container must be affixed with a hazardous waste

label that includes the following information:

The words "Hazardous Waste"

The full chemical name: "Lancifolin C"

The CAS number: "74048-71-8"

The primary hazards associated with the chemical (if known, otherwise state "Hazards Not

Fully Characterized")

The accumulation start date (the date the first piece of waste is added to the container)

Step 3: Storage of Waste
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Designated Storage Area: Store waste containers in a designated, well-ventilated, and

secure area away from general laboratory traffic.

Secondary Containment: Place waste containers in secondary containment trays to mitigate

the impact of potential spills or leaks.

Follow Institutional Protocols: Adhere to your institution's specific guidelines for the storage

of hazardous chemical waste, including limits on accumulation times.

Step 4: Final Disposal

Licensed Waste Management Vendor: The primary and recommended method for the final

disposal of Lancifolin C waste is to engage a licensed and certified hazardous waste

management company. These professionals are equipped to handle and dispose of chemical

waste in an environmentally responsible and compliant manner.

Consult Safety Data Sheets (SDS) of Solvents: If Lancifolin C is dissolved in a solvent, the

disposal procedure should also be guided by the SDS of the solvent.

Step 5: Disposal of Contaminated Packaging

Triple Rinse: Empty containers that originally held Lancifolin C should be triple-rinsed with a

suitable solvent.

Collect Rinsate: The rinsate from this process must be collected and disposed of as liquid

hazardous chemical waste.

Render Unusable: After thorough rinsing, puncture or otherwise render the container

unusable to prevent its reuse.

Dispose of as Solid Waste: Once decontaminated, the container can typically be disposed of

as regular solid waste, in accordance with local regulations.

Experimental Workflow for Disposal
The logical workflow for the proper disposal of Lancifolin C is illustrated in the diagram below.

This diagram outlines the decision-making process from the point of waste generation to its

final disposal.
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Caption: Logical workflow for the safe disposal of Lancifolin C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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